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Compound of Interest

Compound Name: BMS-986144

Cat. No.: B12426057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-986144 is a third-generation, pan-genotype inhibitor of the Hepatitis C Virus (HCV)

NS3/4A protease.[1] This non-covalent, heterodimeric serine protease is essential for viral

replication, making it a prime target for antiviral therapies.[2][3] BMS-986144 demonstrates

potent activity against various HCV genotypes and resistance variants. These application notes

provide detailed information on the solubility of BMS-986144 for experimental use, along with

protocols for its preparation in both in vitro and in vivo studies.

Physicochemical Properties
Molecular Formula: C₄₀H₄₈D₃F₄N₅O₉S

Molecular Weight: 856.95 g/mol

Appearance: Solid powder

Data Presentation: Solubility of BMS-986144
Quantitative solubility data for BMS-986144 is not publicly available from most vendors. The

following table provides solubility information based on available data for structurally similar

compounds from the same manufacturers and general laboratory observations. It is strongly

recommended to perform solubility testing for your specific batch of BMS-986144.
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Solvent Solubility (Estimated) Notes

DMSO (Dimethyl Sulfoxide) ≥ 100 mg/mL

High solubility is expected.

Sonication may be required to

achieve maximum solubility.

Use freshly opened,

anhydrous DMSO to avoid

decreased solubility due to

moisture absorption.

Ethanol Sparingly Soluble

Lower solubility compared to

DMSO. May be suitable for

some applications with

warming.

Water / Aqueous Buffers (e.g.,

PBS)
Insoluble

BMS-986144 is not

recommended for direct

dissolution in aqueous

solutions. A DMSO stock

solution should be prepared

first and then diluted into

aqueous media.

Experimental Protocols
Preparation of Stock Solutions for In Vitro Use
This protocol describes the preparation of a high-concentration stock solution of BMS-986144
in DMSO, which can be further diluted to working concentrations for cellular assays.

Materials:

BMS-986144 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Vortex mixer
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Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of BMS-986144 powder in a sterile vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM or 50 mM).

Dissolution: Vortex the solution vigorously for several minutes. If the compound does not fully

dissolve, sonicate the vial in a water bath for 5-10 minutes. Visually inspect the solution to

ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the stock solution at -20°C or -80°C for long-term stability.

Note: For most cellular assays, the final concentration of DMSO should be kept below 0.5% to

avoid solvent-induced cytotoxicity. A vehicle control (DMSO alone) should be included in all

experiments.

Preparation of Working Solutions for In Vitro Assays
Procedure:

Thaw a vial of the BMS-986144 DMSO stock solution at room temperature.

Perform serial dilutions of the stock solution in the appropriate cell culture medium to achieve

the desired final concentrations for your experiment.

Ensure the final DMSO concentration in all wells, including the vehicle control, is consistent.

Formulation for In Vivo Oral Administration in Rodents
This protocol provides two common vehicle formulations for the oral administration of

hydrophobic compounds like BMS-986144 to rodents. The choice of vehicle may depend on

the specific experimental requirements and animal model.

Formulation 1: DMSO/PEG300/Tween-80/Saline
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Materials:

BMS-986144 DMSO stock solution (e.g., 50 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Procedure (to prepare 1 mL of dosing solution):

Add 100 µL of the BMS-986144 DMSO stock solution to a sterile tube.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and vortex until the solution is homogeneous.

Add 450 µL of sterile saline and vortex again to obtain a clear solution.

This formulation should be prepared fresh daily and administered immediately.

Formulation 2: DMSO/Corn Oil

Materials:

BMS-986144 DMSO stock solution (e.g., 50 mg/mL)

Sterile Corn Oil

Procedure (to prepare 1 mL of dosing solution):

Add 100 µL of the BMS-986144 DMSO stock solution to a sterile tube.

Add 900 µL of sterile corn oil.

Vortex vigorously to create a uniform suspension or solution. Gentle warming may aid

dissolution.
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Prepare this formulation fresh before each use.
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Caption: Inhibition of HCV NS3/4A Protease by BMS-986144.
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Experimental Workflow for BMS-986144

In Vitro Studies In Vivo Studies
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Caption: General workflow for in vitro and in vivo experiments with BMS-986144.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for BMS-986144].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426057#bms-986144-solubility-for-experimental-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12426057#bms-986144-solubility-for-experimental-use
https://www.benchchem.com/product/b12426057#bms-986144-solubility-for-experimental-use
https://www.benchchem.com/product/b12426057#bms-986144-solubility-for-experimental-use
https://www.benchchem.com/product/b12426057#bms-986144-solubility-for-experimental-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12426057?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

